Cas no 1235683-31-4 ((2E)-N-(1-methanesulfonylpiperidin-4-yl)methyl-3-phenylprop-2-enamide)

• Product Name: (2E)-N-(1-methanesulfonylpiperidin-4-yl)methyl-3-phenylprop-2-enamide
• CAS No: 1235683-31-4
• MF: C₁₆H₂₂N₂O₃S
• MW: 322.422482967377
• CID: 6234082
• PubChem ID: 49688209
• Update Time: 2025-10-29

(2E)-N-(1-methanesulfonylpiperidin-4-yl)methyl-3-phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-(1-methanesulfonylpiperidin-4-yl)methyl-3-phenylprop-2-enamide
• (2E)-N-[(1-methanesulfonylpiperidin-4-yl)methyl]-3-phenylprop-2-enamide
• VU0631202-1
• 1235683-31-4
• AKOS024491997
• F5033-2823
• (E)-N-[(1-methylsulfonylpiperidin-4-yl)methyl]-3-phenylprop-2-enamide
• N-((1-(methylsulfonyl)piperidin-4-yl)methyl)cinnamamide

• Inchi： 1S/C16H22N2O3S/c1-22(20,21)18-11-9-15(10-12-18)13-17-16(19)8-7-14-5-3-2-4-6-14/h2-8,15H,9-13H2,1H3,(H,17,19)/b8-7+
• InChI Key： GTEOYMXEJWEXMR-BQYQJAHWSA-N
• SMILES： S(C)(N1CCC(CNC(/C=C/C2C=CC=CC=2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 322.13511374g/mol
• Monoisotopic Mass: 322.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 74.9Ų

Additional information on (2E)-N-(1-methanesulfonylpiperidin-4-yl)methyl-3-phenylprop-2-enamide

Introduction to (2E)-N-(1-methanesulfonylpiperidin-4-yl)methyl-3-phenylprop-2-enamide (CAS No. 1235683-31-4)

(2E)-N-(1-methanesulfonylpiperidin-4-yl)methyl-3-phenylprop-2-enamide, identified by the CAS number 1235683-31-4, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a complex structure with a piperidine ring and an amide functional group, has garnered attention for its potential applications in drug discovery and development. The unique arrangement of its substituents suggests a multifaceted role in biological interactions, making it a subject of extensive research and exploration.

The structure of (2E)-N-(1-methanesulfonylpiperidin-4-yl)methyl-3-phenylprop-2-enamide comprises several key functional groups that contribute to its chemical properties and biological activity. The presence of a methanesulfonyl group attached to a piperidine ring introduces rigidity and polarity, which can influence its solubility and binding affinity. Additionally, the amide bond and the phenyl group provide further opportunities for interaction with biological targets, such as enzymes and receptors.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The piperidine scaffold is particularly noteworthy, as it is commonly found in many pharmacologically active molecules. Its structural features allow for effective binding to biological targets while maintaining stability under physiological conditions. This makes it an attractive candidate for further investigation in the quest for new therapeutic agents.

One of the most compelling aspects of (2E)-N-(1-methanesulfonylpiperidin-4-yl)methyl-3-phenylprop-2-enamide is its potential as a lead compound in drug discovery. The combination of the methanesulfonyl group and the phenyl ring creates a molecule with both hydrophilic and hydrophobic characteristics, which can be advantageous in designing drugs that require good bioavailability. Furthermore, the amide functionality is known to participate in hydrogen bonding, a critical interaction for many drug-receptor complexes.

Recent studies have highlighted the importance of structural diversity in the search for new drugs. Compounds like (2E)-N-(1-methanesulfonylpiperidin-4-yl)methyl-3-phenylprop-2-enamide offer a rich source of structural variation that can be exploited to identify novel pharmacophores. By systematically modifying its structure, researchers can fine-tune its biological activity to achieve desired therapeutic effects. This approach has been successful in identifying new drugs for a wide range of diseases, including cancer, inflammation, and neurological disorders.

The synthesis of (2E)-N-(1-methanesulfonylpiperidin-4-yl)methyl-3-phenylprop-2-enamide presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning and execution to ensure high yields and purity. However, advances in synthetic methodologies have made it possible to access such complex molecules more efficiently than ever before. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenation have been instrumental in constructing the desired framework.

The pharmacological evaluation of (2E)-N-(1-methanesulfonylpiperidin-4-yl)methyl-3-phenylprop-2-enamide is another area of active research. Initial studies have shown promising results in terms of binding affinity and selectivity towards certain biological targets. These findings are encouraging and warrant further investigation into its potential therapeutic applications. Additionally, computational modeling techniques are being used to predict how this molecule might interact with biological targets at the molecular level, providing valuable insights into its mechanism of action.

The development of novel pharmaceuticals is a lengthy and complex process that involves multiple stages of research and testing. However, compounds like (2E)-N-(1-methanesulfonylpiperidin-4-yl)methyl-3-phenylprop-2-enamide hold significant promise for advancing our understanding of disease mechanisms and developing new treatments. As research continues, we can expect to see more derivatives of this compound being explored, each with unique properties that may lead to breakthroughs in medicine.

In conclusion, (2E)-N-(1-methanesulfonylpiperidin-4-ylmethyl)-3-phenoxypropaenamides (CAS No. 12356833144) represents an exciting area of research with potential implications for various therapeutic areas. Its unique structure, combined with its promising pharmacological properties, makes it a valuable candidate for further investigation. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in the development of new drugs that improve human health.